Cas no 56543-10-3 (2,3-O-Isopropylidene-D-lyxono-1,4-lactone)
2,3-O-Isopropylidene-D-lyxono-1,4-lactone is a protected lactone derivative of D-lyxose, featuring an isopropylidene group at the 2,3-positions. This structural modification enhances its stability and makes it a valuable intermediate in organic synthesis, particularly in carbohydrate chemistry and the preparation of nucleoside analogs. The lactone ring provides a reactive site for further functionalization, while the isopropylidene group offers steric protection, enabling selective transformations. Its high purity and well-defined stereochemistry make it suitable for applications in pharmaceutical research and chiral synthesis. The compound’s compatibility with a range of reaction conditions further underscores its utility in complex synthetic pathways.
56543-10-3 structure
Product Name:2,3-O-Isopropylidene-D-lyxono-1,4-lactone
CAS No:56543-10-3
MF:C8H12O5
MW:188.177883148193
CID:945515
PubChem ID:377713
Update Time:2025-06-07
2,3-O-Isopropylidene-D-lyxono-1,4-lactone Chemical and Physical Properties
Names and Identifiers
-
- 2,3-O-Isopropylidene-D-lyxono-1,4-lactone
- (3aS,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- NSC-659304
- 56543-10-3
- NSC659304
- (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- 2,3-O-ISOPROPYLIDENE-D-LYXONIC ACID-1,4-LACTONE
- W-203130
- 2,3-O-ISOPROPYLIDENE-D-LYXONICACID-1,4-LACTONE
- SCHEMBL7146752
- 2,3-O-(1-Methylethylidene)-D-lyxonic Acid gamma-Lactone;
- (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
-
- Inchi： 1S/C8H12O5/c1-8(2)12-5-4(3-9)11-7(10)6(5)13-8/h4-6,9H,3H2,1-2H3/t4-,5+,6+/m1/s1
- InChI Key： NHHKFJCWLPPNCN-SRQIZXRXSA-N
- SMILES： O1C(C)(C)O[C@@H]2C(=O)O[C@H](CO)[C@H]12
Computed Properties
- Exact Mass: 188.06800
- Monoisotopic Mass: 188.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 338.1±37.0 °C at 760 mmHg
- Flash Point: 139.7±20.0 °C
- PSA: 64.99000
- LogP: -0.57580
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
2,3-O-Isopropylidene-D-lyxono-1,4-lactone Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3-O-Isopropylidene-D-lyxono-1,4-lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I868655-250mg |
2,3-O-Isopropylidene-D-lyxono-1,4-lactone |
56543-10-3 | 250mg |
$ 196.00 | 2023-09-07 | ||
| TRC | I868655-2.5g |
2,3-O-Isopropylidene-D-lyxono-1,4-lactone |
56543-10-3 | 2.5g |
$ 1522.00 | 2023-09-07 | ||
| Biosynth | MI09022-250 mg |
2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone |
56543-10-3 | 250MG |
$66.70 | 2023-01-03 | ||
| Biosynth | MI09022-500 mg |
2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone |
56543-10-3 | 500MG |
$101.64 | 2023-01-03 | ||
| Biosynth | MI09022-1000 mg |
2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone |
56543-10-3 | 1g |
$183.47 | 2023-01-03 | ||
| Biosynth | MI09022-2000 mg |
2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone |
56543-10-3 | 2g |
$333.54 | 2023-01-03 | ||
| Biosynth | MI09022-5000 mg |
2,3-O-Isopropylidene-D-lyxonic acid-1,4-lactone |
56543-10-3 | 5g |
$733.75 | 2023-01-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391544-500mg |
2,3-O-Isopropylidene-D-lyxono-1,4-lactone, |
56543-10-3 | 500mg |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391544-500 mg |
2,3-O-Isopropylidene-D-lyxono-1,4-lactone, |
56543-10-3 | 500MG |
￥2,256.00 | 2023-07-11 | ||
| A2B Chem LLC | AG71983-250mg |
2,3-O-Isopropylidene-d-lyxonic acid-1,4-lactone |
56543-10-3 | 250mg |
$557.00 | 2024-04-19 |
2,3-O-Isopropylidene-D-lyxono-1,4-lactone Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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